Cas no 800366-72-7 (Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propenyl]-, methyl ester)

• Product name: Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propenyl]-, methyl ester
• CAS No: 800366-72-7
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 1799315

Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propenyl]-, methyl ester
• Benzoic acid, 4-[(1Z)-2-cyano-1-methyl-1-propen-1-yl]-, methyl ester

• Inchi： 1S/C13H13NO2/c1-9(8-14)10(2)11-4-6-12(7-5-11)13(15)16-3/h4-7H,1-3H3/b10-9-
• InChI Key： RLTQMORLVUUSBT-KTKRTIGZSA-N
• SMILES： C(OC)(=O)C1=CC=C(/C(/C)=C(\C#N)/C)C=C1

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Melting Point: 91.8-92.4 °C
• Boiling Point: 343.9±25.0 °C(Predicted)